Cas no 1207625-55-5 (1H-Pyrrolo[2,3-b]pyridine-1-carboxylic acid, 5-bromo-3-cyano-, 1,1-dimethylethyl ester)
1207625-55-5 structure
Product Name:1H-Pyrrolo[2,3-b]pyridine-1-carboxylic acid, 5-bromo-3-cyano-, 1,1-dimethylethyl ester
CAS No:1207625-55-5
MF:C13H12BrN3O2
MW:322.15728187561
CID:835199
Update Time:2026-04-29
1H-Pyrrolo[2,3-b]pyridine-1-carboxylic acid, 5-bromo-3-cyano-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrolo[2,3-b]pyridine-1-carboxylic acid, 5-bromo-3-cyano-, 1,1-dimethylethyl ester
- 2-Methyl-2-propanyl 5-bromo-3-cyano-1H-pyrrolo[2,3-b]pyridine-1-c arboxylate
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- Inchi: InChI=1S/C13H12BrN3O2/c1-13(2,3)19-12(18)17-7-8(5-15)10-4-9(14)6-16-11(10)17/h4,6-7H,1-3H3
- InChI Key: KEQOIULNDRYJPI-UHFFFAOYSA-N
- SMILES: CC(C)(C)OC(=O)N1C=C(C#N)C2=C1N=CC(=C2)Br
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
1H-Pyrrolo[2,3-b]pyridine-1-carboxylic acid, 5-bromo-3-cyano-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM149653-1g |
tert-butyl 5-bromo-3-cyano-1H-pyrrolo[2,3-b]pyridine-1-carboxylate |
1207625-55-5 | 95% | 1g |
$574 | 2021-06-09 | |
| Chemenu | CM149653-1g |
tert-butyl 5-bromo-3-cyano-1H-pyrrolo[2,3-b]pyridine-1-carboxylate |
1207625-55-5 | 95%+ | 1g |
$528 | 2023-11-22 | |
| Alichem | A029185080-1g |
tert-Butyl 5-bromo-3-cyano-1H-pyrrolo[2,3-b]pyridine-1-carboxylate |
1207625-55-5 | 95% | 1g |
$519.75 | 2023-09-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1074148-1g |
tert-butyl 5-bromo-3-cyano-1H-pyrrolo[2,3-b]pyridine-1-carboxylate |
1207625-55-5 | 98% | 1g |
¥4375.00 | 2024-08-09 |
1H-Pyrrolo[2,3-b]pyridine-1-carboxylic acid, 5-bromo-3-cyano-, 1,1-dimethylethyl ester Related Literature
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1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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